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Compound of Interest

Compound Name: Ozolinone

Cat. No.: B1678133

A comprehensive guide for researchers, scientists, and drug development professionals on the
proper and safe disposal of oxazolidinone-class chemicals.

The responsible disposal of chemical waste is a critical component of laboratory safety and
environmental protection. This guide provides essential information and step-by-step
procedures for the proper disposal of oxazolidinone compounds, a class of synthetic
antibiotics. While specific information for "ozolinone" was not found, this document focuses on
the closely related and widely used "oxazolidinone" class, assuming this to be the intended
subject of inquiry.

Oxazolidinones are a significant class of antibiotics known for their unique mechanism of
action, which involves inhibiting the initiation of bacterial protein synthesis.[1] Their fully
synthetic nature means they have no natural counterparts.[1] Due to their potent biological
activity, proper handling and disposal are paramount to ensure the safety of laboratory
personnel and prevent environmental contamination.[2][3][4]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle oxazolidinone compounds with
appropriate personal protective equipment (PPE). This includes chemical safety goggles,
compatible chemical-resistant gloves (e.g., nitrile rubber), and a laboratory coat. Work should
be conducted in a well-ventilated area, such as a chemical fume hood, to minimize the risk of
inhalation.
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Quantitative Data and Physical Properties

The following table summarizes the physical and chemical properties of representative

oxazolidinone compounds, extracted from their Safety Data Sheets (SDS). This information is

vital for assessing potential hazards and ensuring compatible storage and disposal.

Property

2-Benzoxazolinone

2-Oxazolidinone

(S)-4-(4-
Aminobenzyl)-2-
oxazolidinone

Molecular Formula Not specified C3H5NO2 Not specified
Molecular Weight Not specified 87.08 g/mol Not specified
Physical State Not specified Solid Solid
n ) No information
Appearance Not specified Beige )
available
. . N 86 -89°C/186.8 - 107 - 111 °C/ 2246 -
Melting Point Not specified
192.2 °F 231.8 °F
N ) » 220°C /428 °F @ 48 No information
Boiling Point Not specified )
mmHg available
] No information No information
Flash Point 160 °C (320 °F) ) ]
available available
B No information No information No information
Solubility ) . .
available available available
Stable under normal
N Stable under normal -
Stability temperatures and N Not specified
conditions
pressures
Health Hazard Information
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(S)-4-(4-
Hazard 2-Benzoxazolinone 2-Oxazolidinone Aminobenzyl)-2-
oxazolidinone
Harmful if swallowed.
o Oral LD50 (rat): 700 No acute toxicity )
Acute Toxicity Harmful if swallowed.

mg/kg; Oral LD50
(mouse): 554 mg/kg.

information available.

Skin Irritation

May cause skin

irritation.

Causes skin irritation.
May cause an allergic

skin reaction.

Causes skin irritation.

Eye Irritation

May cause eye
irritation.

Causes serious eye
irritation.

Causes serious eye

irritation.

Respiratory Irritation

May cause respiratory

tract irritation.

May cause respiratory

irritation.

May cause respiratory

system irritation.

Carcinogenicity

Not listed by ACGIH,
IARC, NTP, or CA
Prop 65.

Not identified as a

carcinogen.

No information

available.

Step-by-Step Disposal Protocol

The following protocol provides a generalized framework for the disposal of oxazolidinone

waste. Crucially, all laboratory personnel must consult and adhere to their institution's specific

Environmental Health and Safety (EHS) guidelines, as well as local, state, and federal

regulations.

¢ \Waste Identification and Classification:

o Treat all waste chemical solids, liquids, or containerized gases containing oxazolidinones

as hazardous waste unless confirmed otherwise by your institution's EHS department.

o This includes unused or expired compounds, reaction byproducts, contaminated materials

(e.g., gloves, wipes, pipette tips), and solutions.

o Waste Segregation and Collection:
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o Solid Waste: Collect solid oxazolidinone waste in a designated, clearly labeled, and
sealable hazardous waste container. Avoid generating dust during transfer.

o Liquid Waste: Collect liquid waste containing oxazolidinones in a compatible, leak-proof
container with a secure screw cap. Do not mix incompatible wastes; for instance, store
acids and bases separately.

o Contaminated Materials: Place all items that have come into contact with oxazolidinones,
such as gloves, bench paper, and empty vials, into the designated solid hazardous waste
container.

e Container Labeling:

o Properly label all waste containers with the full chemical name ("Waste Oxazolidinone
Compound" followed by the specific name if known) and any relevant hazard pictograms
(e.g., "Harmful,” "Irritant™).

o The label should also include the date when the waste was first added to the container.
e Storage in a Satellite Accumulation Area (SAA):

o Store sealed and labeled hazardous waste containers in a designated Satellite
Accumulation Area (SAA) at or near the point of generation.

o The SAA must be a secure, well-ventilated area away from incompatible materials.
o Ensure containers are kept closed except when adding waste.
» Arranging for Final Disposal:

o Never dispose of oxazolidinone waste down the sink or in the regular trash. Evaporation of
chemical waste is also prohibited.

o Contact your institution's EHS office or a licensed chemical waste disposal contractor to
schedule a pickup for the hazardous waste.

o Provide the disposal personnel with accurate information about the waste composition.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Empty Container Disposal:

o A container that held an oxazolidinone compound should be triple-rinsed with a suitable
solvent.

o The rinsate must be collected and disposed of as hazardous liquid waste.

o After triple-rinsing, deface or remove all chemical labels from the empty container before
disposing of it as regular trash.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the procedural flow for proper oxazolidinone disposal and the
logical decision-making process involved.
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Caption: Experimental workflow for oxazolidinone waste disposal.
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Caption: Decision-making for oxazolidinone waste classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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